N-[1-(aminocarbonyl)cyclopentyl]-2-phenylimidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: N-(1-carbamoylcyclopentyl)-2-phenylimidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C20H20N4O2/c21-19(26)20(10-4-5-11-20)23-18(25)15-8-9-17-22-16(13-24(17)12-15)14-6-2-1-3-7-14/h1-3,6-9,12-13H,4-5,10-11H2,(H2,21,26)(H,23,25)
• InChI Key: DSUPSXXQFMKMNP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C(=O)N)NC(=O)C2=CN3C=C(N=C3C=C2)C4=CC=CC=C4
• Molecular Formula: C20H20N4O2
• Molecular Weight: 348.4 g/mol

Description

Synthesis Analysis

The synthesis of related imidazo[1,2-a]pyridine derivatives often involves multi-step reactions, including cyclodesulfurization of thioureas, Horner−Emmons reactions for vinylcarboxamide incorporation, and three-component condensation reactions. Such processes are tailored to introduce specific functional groups and achieve the desired molecular architecture (Bourdais & Omar, 1980; Hamdouchi et al., 1999; Marandi, 2018)¹²³.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridine derivatives has been elucidated using techniques such as X-ray diffraction, FT-IR, NMR spectroscopy, and density functional theory (DFT) calculations. These studies reveal the conformational and electronic properties of the molecules, providing insights into their reactivity and interaction with biological targets (Qin et al., 2019)⁴.

Chemical Reactions and Properties

Chemical reactions involving imidazo[1,2-a]pyridine derivatives can include N-oxidation and subsequent conjugation processes, highlighting the significance of cytochrome P450 enzymes and phase II metabolizing enzymes in their biotransformation. Such reactions are crucial for understanding the metabolism and detoxification pathways of these compounds in biological systems (Stillwell et al., 2002; Peng & Turesky, 2011)⁵⁶.

Physical Properties Analysis

The physical properties of imidazo[1,2-a]pyridine derivatives, such as solubility, melting point, and crystalline form, can be influenced by their molecular structure and substituents. These properties are essential for the compound's formulation and application in various scientific and technological fields.

Chemical Properties Analysis

The chemical properties of imidazo[1,2-a]pyridine derivatives, including their reactivity, stability, and interaction with other molecules, are determined by their molecular structure. Studies have shown that specific functional groups and structural motifs within these compounds can significantly affect their chemical behavior, offering potential for targeted applications in medicinal chemistry and materials science.

Mechanism of Action

While the specific mechanism of action for “N-[1-(aminocarbonyl)cyclopentyl]-2-phenylimidazo[1,2-a]pyridine-6-carboxamide” is not mentioned in the search results, it’s worth noting that many imidazo[1,2-a]pyridines exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Future Directions

The future directions for “N-[1-(aminocarbonyl)cyclopentyl]-2-phenylimidazo[1,2-a]pyridine-6-carboxamide” could involve further exploration of its potential as an antituberculosis agent. Additionally, the development of more efficient synthesis methods, particularly considering today’s environmental concerns combined with economic aspects, could be a future direction.